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Compound of Interest

Compound Name: Cesium-138

Cat. No.: B1237778

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gamma-ray emissions resulting
from the radioactive decay of Cesium-138 (138Cs). It includes detailed decay characteristics,
guantitative data on gamma-ray energies and intensities, a summary of experimental protocols
for their measurement, and a visual representation of the decay scheme.

Introduction to Cesium-138

Cesium-138 is a radioactive isotope of cesium with a half-life of 33.41 minutes.[1][2] Itis a
significant fission product, particularly in nuclear reactors.[3] 138Cs decays exclusively via beta-
minus (3~) decay to Barium-138 (138Ba), a stable isotope.[1][4] This decay process populates
various excited states of the 138Ba nucleus, which subsequently de-excite to the ground state
through the emission of gamma rays. Understanding the specific energies and probabilities of
these gamma emissions is crucial for various applications, including nuclear physics research,
radiation detection, and dosimetry.

Decay Characteristics of Cesium-138

The primary decay mode of Cesium-138 is beta-minus decay, with a decay energy (Q value) of
5.375(9) MeV.[1][4] The decay proceeds to various energy levels of the daughter nucleus,
Barium-138. The spin and parity (Jm) of the 138Cs ground state is 3~.
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Cesium-138 also has a metastable isomer, 13¥™Cs, with a half-life of 2.91 minutes and a spin
and parity of 6-.[1][3] This isomer is located 79.9(3) keV above the ground state.[3] It has two
decay pathways: an isomeric transition (IT) to the 138Cs ground state with a branching ratio of
81%, and a beta decay to 138Ba with a branching ratio of 19%.[1][2]

A summary of the key decay properties is presented in the table below.

Property Value

Half-life (T1/2) 33.41 minutes[1][2]
Decay Mode 100% B~[4]
Q-value (B) 5.375(9) MeV[4]
Daughter Nuclide 13883 (stable)[5]
Spin and Parity (Jm) 37[1]

Isomer: 138mCs

Half-life (T1/2) 2.91 minutes[1][3]
Excitation Energy 79.9(3) keVI[3]
Decay Modes 81% Isomeric Transition (IT), 19% B~[1][2]

Gamma-Ray Emission Data

The de-excitation of the Barium-138 nucleus following the beta decay of Cesium-138 results in
a complex spectrum of gamma rays. The most prominent gamma-ray energies and their
corresponding emission probabilities (yields) are summarized in the table below, based on data
from ICRP Publication 107.[5]
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Energy (MeV) Yield (# per 100 decays)
0.1381 1.488
0.22776 1.511
0.40898 4.662
0.46280 30.75
0.54700 10.76
0.8718 5.112
1.00978 29.83
1.43586 76.30
2.21800 15.18
2.63959 7.63

Note: This table includes a selection of prominent gamma rays. A more extensive list can be
found in specialized nuclear data compilations.

Experimental Protocols for Gamma-Ray
Spectroscopy

The characterization of gamma-ray emissions from radioactive isotopes like Cesium-138 is
primarily accomplished through gamma-ray spectroscopy.

Key Experimental Steps:

e Source Preparation: Cesium-138 is typically produced as a fission product or via neutron
activation. For experimental measurements, it is often separated from other isotopes to
ensure a pure source. In some cases, the equilibrium of the parent nuclide, Xenon-138, and
its daughter, Cesium-138, is utilized.[6][7]

¢ Detection System: High-purity germanium (HPGe) detectors are the standard for high-
resolution gamma-ray spectroscopy.[6][8] These detectors offer excellent energy resolution,
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allowing for the precise identification and quantification of individual gamma-ray peaks in a
complex spectrum.[8] Scintillation detectors, such as Sodium lodide (Nal(Tl)), can also be
used for applications where lower energy resolution is acceptable.[8]

o Data Acquisition: The detector is coupled with a multichannel analyzer (MCA) to sort the
detected gamma rays by their energy, generating a gamma-ray spectrum. The system
requires careful energy and efficiency calibration.

e Calibration:

o Energy Calibration: This is performed using standard radioactive sources with well-known
gamma-ray energies (e.g., ¢°Co, 137Cs).[9] This allows for the conversion of channel
numbers from the MCA to gamma-ray energies in keV or MeV.

o Efficiency Calibration: The detection efficiency varies with gamma-ray energy. A calibration
curve is generated using sources with known activities and gamma-ray emission
probabilities to accurately determine the intensities of the measured gamma rays.[7]

o Data Analysis: The resulting spectrum is analyzed to identify the photopeaks corresponding
to the full energy of the gamma rays. The area under each photopeak is proportional to the
intensity of that gamma ray. Corrections for factors like background radiation and detector
dead time are applied to obtain accurate results.

The following diagram illustrates a typical workflow for gamma-ray spectroscopy experiments.
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A generalized workflow for the experimental determination of gamma-ray emissions.
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Cesium-138 Decay Scheme

The decay scheme illustrates the beta decay of Cesium-138 to various excited states of
Barium-138, followed by the emission of gamma rays as the nucleus transitions to its ground
state. The diagram below shows a simplified version of this decay scheme, highlighting the
major transitions.
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A simplified decay scheme of 138Cs to 138Ba, showing major gamma transitions.

Conclusion

Cesium-138 is a short-lived radioisotope that decays via beta emission, leading to a cascade
of gamma rays from the excited daughter nucleus, Barium-138. The most intense gamma-ray
emission occurs at 1.43586 MeV. The accurate measurement of these emissions is critical and
is achieved through high-resolution gamma-ray spectroscopy, typically employing HPGe
detectors. The data and methodologies presented in this guide are fundamental for
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professionals in nuclear sciences and related fields, providing a basis for applications in
dosimetry, reactor physics, and the development of radiopharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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